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Compound of Interest

Compound Name: Meso-Dihydroguaiaretic Acid

Cat. No.: B198071

Essential Safety and Handling Guide for Meso-
Dihydroguaiaretic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Meso-Dihydroguaiaretic Acid (also known as Nordihydroguaiaretic Acid or NDGA).
Adherence to these protocols is essential for ensuring laboratory safety and minimizing
potential risks.

Hazard Identification and Classification

Meso-Dihydroguaiaretic Acid is classified as a hazardous substance.[1][2] It is harmful if
swallowed, causes skin irritation, and can result in serious eye irritation.[1][3][4] Inhalation of
dust may also cause respiratory irritation.[1]

Signal Word: Warning[1]

Hazard Statements:

e H302: Harmful if swallowed.[1]
e H315: Causes skin irritation.[1]

e H319: Causes serious eye irritation.[1]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b198071?utm_src=pdf-interest
https://www.benchchem.com/product/b198071?utm_src=pdf-body
https://www.benchchem.com/product/b198071?utm_src=pdf-body
https://www.benchchem.com/product/b198071?utm_src=pdf-body
https://www.benchchem.com/product/b198071?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Dihydroguaiaretic_Acid.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_Dihydroguaiaretic_Acid_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Dihydroguaiaretic_Acid.pdf
https://www.fishersci.com/store/msds?partNumber=AC376300050&productDescription=NORDIHYDROGUAIARETIC+ACI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB00179.pdf?1265922741
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Dihydroguaiaretic_Acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Dihydroguaiaretic_Acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Dihydroguaiaretic_Acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Dihydroguaiaretic_Acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Dihydroguaiaretic_Acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b198071?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e H335: May cause respiratory irritation.[1]

Quantitative Data Summary

The following table summarizes key quantitative data for Meso-Dihydroguaiaretic Acid.

Property Value

Molecular Formula C18H2204

Molecular Weight 302.36 g/mol

Melting Point/Range 184 -189°C/363.2-372.2 °F
Oral LD50 (Rat) 2,000 mg/kg

Intraperitoneal LD50 (Mouse) 75 mg/kg

Source: Compiled from various safety data sheets.[2]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling Meso-
Dihydroguaiaretic Acid to prevent skin contact, eye exposure, and inhalation of dust.[1]
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PPE Category

Recommended Equipment

Specifications

Eye/Face Protection

Safety glasses with side-
shields or chemical goggles.[1]
A face shield may be
necessary for tasks with a high

risk of splashing.[1]

Must be tested and approved
under appropriate government
standards such as NIOSH
(US) or EN 166 (EU).[1]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile or butyl rubber).[1]
Lab coat or other protective
clothing to prevent skin

exposure.[1]

Gloves should be inspected
prior to use and disposed of
after contamination in
accordance with good

laboratory practices.[1]

Respiratory Protection

A NIOSH-approved dust

respirator or an N95 mask.[1]

Required when dusts are
generated. Proper fit,
maintenance, and cleaning of
the respiratory protective

device must be ensured.[1]

Operational Plan: Safe Handling and Storage

Handling:

Storage:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

Do not eat, drink, or smoke in the work area.[1][3]

Take precautionary measures against static discharge.[1]

Work in a well-ventilated area, preferably in a laboratory fume hood.[1]

Wash hands and any exposed skin thoroughly after handling.[1][3]

o Store in a tightly closed container in a dry and well-ventilated place.[1]

e For long-term storage, it is recommended to store in a freezer.[1][3]
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o Keep away from incompatible materials such as strong oxidizing agents.[1][3]
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Caption: Workflow for handling Meso-Dihydroguaiaretic Acid.

Spill and Disposal Plan

Spill Management:

Evacuate and Ventilate: Evacuate the immediate area and ensure adequate ventilation.[1]

Avoid Dust Generation: Take care to avoid creating dust from the spilled material.[1]

Containment: Wearing appropriate PPE, sweep up the spilled solid material and place it into
a suitable, labeled container for disposal.[1]

Decontamination: Thoroughly clean the spill site.[1]
Disposal:

» Dispose of Meso-Dihydroguaiaretic Acid waste, including contaminated materials and
containers, at an approved waste disposal plant.[1]

» Disposal must be in accordance with local, state, and federal regulations.[1]
» Do not dispose of down the drain or in regular trash.[2]
¢ Do not mix with other chemical waste streams unless explicitly permitted.[2]

o Ensure waste containers are tightly closed and stored in a designated, secure waste
accumulation area away from incompatible materials.[2]

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
chemical waste disposal contractor for pickup and provide them with the Safety Data Sheet
(SDS).[2]
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Caption: Disposal plan for Meso-Dihydroguaiaretic Acid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b198071?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Dihydroguaiaretic_Acid.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_Dihydroguaiaretic_Acid_A_Procedural_Guide.pdf
https://www.fishersci.com/store/msds?partNumber=AC376300050&productDescription=NORDIHYDROGUAIARETIC+ACI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB00179.pdf?1265922741
https://www.benchchem.com/product/b198071#personal-protective-equipment-for-handling-meso-dihydroguaiaretic-acid
https://www.benchchem.com/product/b198071#personal-protective-equipment-for-handling-meso-dihydroguaiaretic-acid
https://www.benchchem.com/product/b198071#personal-protective-equipment-for-handling-meso-dihydroguaiaretic-acid
https://www.benchchem.com/product/b198071#personal-protective-equipment-for-handling-meso-dihydroguaiaretic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b198071?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b198071?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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